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Compound of Interest

Compound Name: 1-Chloro-3-ethoxypropane

Cat. No.: B1362862

Technical Support Center: 1-Chloro-3-
ethoxypropane

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the safe handling, storage, and disposal of 1-Chloro-3-
ethoxypropane.

Frequently Asked Questions (FAQSs)

Q1: What is 1-Chloro-3-ethoxypropane and what are its primary applications?

Al: 1-Chloro-3-ethoxypropane, with the molecular formula C5H11CIO, is a clear, colorless
liquid with a characteristic odor.[1] It is utilized as a solvent in various organic synthesis
processes and as a reagent in organic chemistry.[1] In the pharmaceutical industry, it serves as
a chemical intermediate for synthesizing various compounds, and in the agricultural sector, it is
used in the production of pesticides.[1]

Q2: What are the main hazards associated with 1-Chloro-3-ethoxypropane?

A2: 1-Chloro-3-ethoxypropane is a flammable liquid and may cause skin and respiratory
irritation upon prolonged exposure.[1] It is crucial to handle it with care, implementing proper
safety measures.

Q3: What personal protective equipment (PPE) should be worn when handling this chemical?
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A3: When handling 1-Chloro-3-ethoxypropane, it is essential to wear appropriate personal
protective equipment. This includes tightly fitting safety goggles with side-shields, fire/flame
resistant and impervious clothing, and chemical-impermeable gloves.[2] If exposure limits are
exceeded or irritation is experienced, a full-face respirator should be used.[2]

Q4: How should 1-Chloro-3-ethoxypropane be stored?

A4: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep it away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

Q5: What should I do in case of accidental exposure to 1-Chloro-3-ethoxypropane?
A5: In case of accidental exposure, follow these first-aid measures:
« If inhaled: Move the victim into fresh air.

» Following skin contact: Take off contaminated clothing immediately and wash the affected
area with soap and plenty of water.

o Following eye contact: Rinse with pure water for at least 15 minutes.

« If ingested: Rinse mouth with water. Do not induce vomiting. In all cases of exposure, it is
advisable to consult a doctor.[1]

Troubleshooting Guides
Issue: | have spilled a small amount of 1-Chloro-3-ethoxypropane in the lab.
Solution:

o Ensure Safety: Immediately remove all sources of ignition from the area and ensure
adequate ventilation.[1] Wear appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat.

« Containment: For small spills, absorb the chemical with an inert material such as sand, silica
gel, or vermiculite.[4]
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o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[1]

o Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the contaminated material as hazardous waste according to your
institution's guidelines.

Issue: The container of 1-Chloro-3-ethoxypropane is old. How can | check for potential
degradation?

Solution:

While there is no specific information on the degradation of 1-Chloro-3-ethoxypropane in the
provided search results, ethers, in general, can form explosive peroxides over time when
exposed to air and light. A visual inspection for crystals, discoloration, or a viscous consistency
could indicate degradation. If you suspect degradation, do not handle the container and contact
your institution's environmental health and safety (EHS) office for guidance on safe disposal.

Quantitative Data

Property Value

Molecular Formula C5H11CIO[1][5][6]

Molecular Weight 122.59 g/mol [1][5][6]

Boiling Point 125.9 °C at 760 mmHg[1][4][5]1[7]
Flash Point 41.4 °C[1][4][5][7]

Density 0.952 g/cm3[1][4]

Vapor Pressure 14.5 mmHg at 25°CJ[1]
Refractive Index 1.408[1][5]

Experimental Protocols
Protocol for Safe Handling of 1-Chloro-3-ethoxypropane
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o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Work in a well-ventilated area, preferably in a chemical fume hood.[1][8]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

» Dispensing: When transferring the liquid, use non-sparking tools to prevent ignition.[2]
Ground and bond containers and receiving equipment to prevent static discharge.

» Avoiding Inhalation and Contact: Avoid breathing vapors or mists.[4] Avoid contact with skin
and eyes.[1]

After Handling: Wash hands thoroughly after handling the chemical.

Protocol for Storage of 1-Chloro-3-ethoxypropane

o Container: Keep the container tightly closed when not in use.[1][8]
e Location: Store in a cool, dry, and well-ventilated area.[1][8]
e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

Protocol for Disposal of 1-Chloro-3-ethoxypropane

o Consult Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[9] Consult your institution's Environmental Health and Safety (EHS) office for
specific guidance.

o Waste Collection: Collect waste 1-Chloro-3-ethoxypropane in a suitable, closed, and
properly labeled container.

o Disposal Method: The recommended methods of disposal are through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to
sewer systems.[1]
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+ Empty Containers: Puncture empty containers to prevent re-use and dispose of them as
solid waste in accordance with institutional guidelines.[9][10]
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Caption: Safe Handling Workflow for 1-Chloro-3-ethoxypropane.
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Caption: Key Storage Conditions for 1-Chloro-3-ethoxypropane.
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Caption: Disposal Decision Tree for 1-Chloro-3-ethoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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